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Compound of Interest

Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Morpholinodithio)benzothiazole, also known by the acronym MBSS, is a sulfur-containing

heterocyclic organic compound with the CAS number 95-32-9.[1][2] Structurally, it is

characterized by a benzothiazole core linked to a morpholine ring via a disulfide bridge.[1][2]

This unique structure is central to its primary application as a delayed-action vulcanization

accelerator in the rubber industry, where it enhances the cross-linking of polymers to improve

elasticity, durability, and heat resistance.[1] Beyond its well-established role in polymer

chemistry, MBSS and the broader class of benzothiazole derivatives have garnered interest for

their diverse biological activities, including antimicrobial and immunomodulatory effects, making

them a subject of study for potential therapeutic applications.[3][4][5] This guide provides a

comprehensive technical overview of MBSS, encompassing its physicochemical properties,

synthesis, experimental protocols for its industrial and biological evaluation, and safety

information.

Physicochemical and General Data
The fundamental properties of 2-(Morpholinodithio)benzothiazole are summarized below.
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Property Value Reference(s)

CAS Number 95-32-9 [1][2][6]

Molecular Formula C₁₁H₁₂N₂OS₃ [1][2][6]

Molecular Weight 284.42 g/mol [1][6]

Appearance
Light yellow to beige powder or

granules
[7]

Melting Point 125 - 135 °C [7][8]

Density 1.46 - 1.51 g/cm³ [7][8]

Solubility

Insoluble in water; Soluble in

chloroform, acetone; Slightly

soluble in carbon disulfide,

benzene, petroleum ether, and

ethanol.[8]

[8]

Synonyms

MBSS, MDB, Morfax, 4-(2-

Benzothiazolyldithio)morpholin

e, Accelerator DS

[7][9][10]

Oral LD50 (Mouse) 3000 mg/kg [7]

Synthesis and Manufacturing
MBSS is typically synthesized via the oxidative condensation of 2-mercaptobenzothiazole

(MBT) and morpholine, or by the reaction of morpholine with a benzothiazole disulfide

precursor like 2,2'-Dithiobis(benzothiazole) (MBTS).[11]

Experimental Synthesis Protocol
The following protocol describes a laboratory-scale synthesis of 2-
(morpholinodithio)benzothiazole from 2-(morpholinothio)benzothiazole and sulfur.[12]

Materials:

2-(Morpholinothio)benzothiazole (25.2 g, 0.1 mole)
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Sulfur (3.2 g, 0.1 mole)

Anhydrous Isopropyl Alcohol (150 ml)

Sodium Hydroxide (solid, 0.01 mole)

2-Mercaptobenzothiazole (MBT) (0.01 mole)

Glass or glass-lined reactor with stirrer, reflux condenser, and heating mantle.

Procedure:

Charge the reactor with 2-(morpholinothio)benzothiazole, sulfur, and anhydrous isopropyl

alcohol.[12]

To form the catalyst in situ, add solid sodium hydroxide followed by 2-mercaptobenzothiazole

to the reaction mixture.[12]

Stir the mixture and heat to reflux temperature (approximately 82-83°C).[12]

Maintain reflux with stirring for 2 hours. The reaction is typically complete within one hour,

often indicated by the formation of a clear solution within 15 to 75 minutes.[12]

After the reflux period, cool the reaction mixture to 30°C. A precipitate will typically begin to

form between 67-74°C.[12]

Continue cooling and stirring down to 0°C and hold the mixture at 0-10°C for at least 30

minutes to ensure complete precipitation.[12]

Filter the resulting solids.

Air-dry the collected product at 25-30°C.

The expected yield of 2-(morpholinodithio)benzothiazole is approximately 94-95%, with a

melting point in the range of 132-136°C.[12]

Synthesis Workflow Diagram
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Caption: Workflow for the laboratory synthesis of MBSS.
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Application in Material Science: Rubber
Vulcanization
MBSS is a primary accelerator for natural and synthetic rubbers, valued for its delayed onset of

vulcanization (scorch delay) and subsequent rapid cure rate.[1] This provides a crucial "safe

processing window" during mixing and shaping of rubber compounds, preventing premature

curing.[4][13]

Mechanism of Action
The vulcanization process accelerated by sulfenamides like MBSS is a complex series of

chemical reactions. In the presence of activators like zinc oxide and stearic acid, the process

can be broadly described in the following stages:

Formation of Active Complex: The accelerator (MBSS) reacts with activators to form an

active accelerator-sulfur complex.[14]

Formation of Crosslink Precursors: This active complex reacts with sulfur (typically S₈ rings)

to create highly reactive sulfurating agents.[14] These agents then react with the polymer

chains at allylic positions, forming polysulfidic pendant groups that are terminated by the

accelerator moiety.[14]

Crosslink Formation: The pendant groups react with other polymer chains to form stable

polysulfidic crosslinks (C-Sₓ-C), creating the vulcanized rubber network.[14]

Crosslink Maturation: Over time, these polysulfidic crosslinks can shorten (desulfuration) or

rearrange, which can affect the final physical properties of the rubber.[14]

Vulcanization Workflow Diagram
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Caption: Key stages in the MBSS-accelerated sulfur vulcanization process.

Experimental Protocols for Vulcanizate Characterization
To quantify the effect of MBSS on rubber compounds, standardized tests are performed.

This test determines the processing safety of a rubber compound.

Standard: Based on ASTM D1646.

Apparatus: Mooney Viscometer.

Procedure:

Prepare a sample of the uncured rubber compound.

Preheat the Mooney Viscometer to the specified test temperature (e.g., 120°C or 135°C).

[4][13]

Place the sample in the test cavity and close the platens.
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Start the rotor and record the Mooney viscosity over time.

The initial viscosity will dip slightly and then plateau, establishing a minimum viscosity.

As vulcanization begins, the viscosity will start to rise.

Scorch Time (t5 or t10): This is recorded as the time, in minutes, for the viscosity to rise by

5 or 10 units above the minimum viscosity value.[5] A longer scorch time indicates a

greater processing safety window.[4]

This test measures the strength and elasticity of the cured rubber.

Standard: ASTM D412 (Standard Test Methods for Vulcanized Rubber and Thermoplastic

Elastomers—Tension).[1][3][12]

Apparatus: Universal Testing Machine (Tensile Tester) with appropriate grips.

Procedure:

Cure sheets of the rubber compound under specified conditions of time, temperature, and

pressure.

Die-cut dumbbell-shaped test specimens from the cured sheets as specified in ASTM

D412.[8]

Measure the thickness and width of the narrow section of each specimen.

Place two bench marks on the narrow section at a defined initial distance (gage length).

Mount the specimen in the grips of the tensile testing machine.

Apply a tensile load by separating the grips at a constant speed (typically 500 ± 50

mm/min) until the specimen ruptures.[1][3]

Record the force and the elongation (distance between the bench marks) throughout the

test.

Calculations:
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Tensile Strength: The maximum stress applied before rupture, calculated by dividing the

maximum force by the initial cross-sectional area.[1]

Ultimate Elongation: The elongation at the point of rupture, expressed as a percentage

of the original gage length.[1]

Modulus (Tensile Stress at a Given Elongation): The stress required to stretch the

specimen to a specific elongation (e.g., 100% or 300%).[1]

Property Measured Standard Description

Scorch Time ASTM D1646

Measures the time before

vulcanization begins, indicating

processing safety.[4]

Cure Rate & State ASTM D2084

Uses an Oscillating Disk

Rheometer to characterize the

entire curing process.[5]

Tensile Strength ASTM D412

Determines the maximum

stress a material can withstand

before breaking.[3][15]

Elongation ASTM D412

Measures the percentage

increase in length at the point

of rupture.[1]

Hardness (Durometer) ASTM D2240
Measures the resistance of the

rubber to indentation.[12]

Tear Strength ASTM D624
Measures the resistance to the

growth of a tear or cut.[1][12]

Compression Set ASTM D395

Measures the ability of rubber

to return to its original

thickness after compression.[1]

[12]

Biological Activity and Toxicological Profile
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While primarily used in industry, the benzothiazole scaffold is present in many biologically

active molecules, prompting research into the effects of industrial benzothiazoles like MBSS.[3]

Summary of Biological Effects
Immunomodulation: Some studies on benzothiazole derivatives have shown

immunomodulatory potential, with certain compounds inhibiting T-cell proliferation and the

production of cytokines like IL-2 and IL-4.[5][11] MBSS itself is known to be a skin sensitizer,

capable of causing allergic contact dermatitis, which implies an interaction with the immune

system.[10]

Antimicrobial Activity: Benzothiazole derivatives have been screened for activity against

various bacterial and fungal strains. While specific MIC values for MBSS are not widely

reported, the general class of compounds shows promise.[2]

Cytotoxicity: As with many bioactive scaffolds, benzothiazole derivatives have been

investigated for anticancer properties. Studies have explored their ability to induce apoptosis

and inhibit signaling pathways, such as the NF-κB pathway, in cancer cell lines.

Representative Biological Signaling Pathway: IgE-
Mediated Mast Cell Degranulation
Given that MBSS is a known skin sensitizer, a relevant biological pathway to consider is the

one leading to allergic reactions. The classical pathway for type I hypersensitivity involves the

activation of mast cells via the high-affinity IgE receptor (FcεRI). While the precise molecular

interaction of MBSS with this pathway is not fully elucidated, this serves as a foundational

model for understanding chemical sensitization.

The process begins when an allergen (or a chemical hapten that has bound to a protein) leads

to the production of specific IgE antibodies. These IgE antibodies bind to FcεRI receptors on

the surface of mast cells.[4][13] Upon re-exposure, the antigen cross-links the IgE-receptor

complexes, triggering a complex intracellular signaling cascade.[9] This cascade involves the

activation of tyrosine kinases (like Syk and Lyn), leading to the release of intracellular calcium

and ultimately causing the degranulation of the mast cell.[4] This degranulation releases potent

inflammatory mediators, such as histamine, leading to the symptoms of an allergic reaction.[13]
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Caption: General pathway for IgE-mediated mast cell degranulation.
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Experimental Protocols for Biological Assays
This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound.

Principle: Based on standard clinical laboratory methods.

Materials:

Test compound (MBSS) dissolved in a suitable solvent (e.g., DMSO).

Bacterial or fungal strains.

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria).

Sterile 96-well microtiter plates.

Positive control antibiotic and negative (vehicle) control.

Procedure:

In a 96-well plate, prepare serial two-fold dilutions of the MBSS stock solution in the broth

medium.

Prepare a standardized inoculum of the test microorganism and add it to each well.

Include a positive control well (microorganism with standard antibiotic) and a negative

control well (microorganism with solvent vehicle).

Incubate the plate at the appropriate temperature and duration (e.g., 37°C for 24 hours for

bacteria).

After incubation, visually inspect the wells for turbidity (growth).

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.

This assay measures the metabolic activity of cells as an indicator of cell viability.
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Principle: Metabolically active cells reduce the yellow tetrazolium salt (MTT) to a purple

formazan product, which can be quantified spectrophotometrically.

Materials:

Adherent or suspension cell line cultured in appropriate medium.

MBSS dissolved in a suitable solvent (e.g., DMSO).

MTT solution (5 mg/mL in PBS).

Solubilization solution (e.g., acidified isopropanol or DMSO).

96-well cell culture plates.

Procedure:

Seed cells into a 96-well plate at a predetermined optimal density and incubate overnight

to allow attachment.

Prepare serial dilutions of MBSS in the culture medium and add them to the wells. Include

vehicle controls.

Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

After incubation, remove the treatment medium and add fresh medium containing MTT

solution to each well.

Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

Add the solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance of the solution in each well using a microplate reader at a

wavelength of ~570 nm.

Calculation: Cell viability is expressed as a percentage relative to the vehicle-treated

control cells. The IC50 value (the concentration of compound that inhibits 50% of cell

viability) can be calculated from the dose-response curve.
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Safety and Handling
MBSS requires careful handling due to its potential health effects.
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Hazard Category Description
Precautionary
Statements

Reference(s)

Skin Sensitization
May cause an allergic

skin reaction.

P261: Avoid breathing

dust. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P333+P313: If skin

irritation or rash

occurs: Get medical

advice/attention.

[6]

Eye Irritation
Causes serious eye

irritation.

P264: Wash hands

thoroughly after

handling.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

Acute Toxicity
Mildly toxic by

ingestion.

Wash hands

thoroughly after

handling. Seek

medical attention if

ingested.

[7]

Combustion Hazards

Flammable; burning

produces toxic

nitrogen oxides and

sulfur oxide fumes.

Keep away from heat

and open flames. Use

appropriate fire-

extinguishing media.

[7]

Storage
Store in a ventilated,

cool, and dry place.

Keep container tightly

closed.
[7]
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Conclusion
2-(Morpholinodithio)benzothiazole (MBSS) is a compound of significant industrial

importance, primarily serving as a highly effective delayed-action accelerator for rubber

vulcanization. Its chemical properties allow for a controlled curing process, which is essential

for the manufacturing of high-quality rubber products. For researchers in material science,

understanding its mechanism and the standardized protocols for its evaluation is key to

optimizing polymer properties. For scientists in toxicology and drug development, the biological

activity of the benzothiazole scaffold, including the sensitizing and potential immunomodulatory

effects of MBSS, presents an area of growing interest. The experimental protocols outlined in

this guide provide a foundation for the further investigation and application of this versatile

compound in both industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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